1-(Tert-butoxycarbonyl)indoline-4-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of indole derivatives, including 1-(Tert-butoxycarbonyl)indoline-4-carboxylic acid, has attracted increasing attention in recent years due to their biological activity. They are used for the treatment of cancer cells, microbes, and different types of disorders in the human body . An efficient synthesis approach towards a spirocyclic oxindole analogue has been described, which could potentially be applied to the synthesis of this compound .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H15NO4/c1-14(2,3)19-13(18)15-8-7-9-10(12(16)17)5-4-6-11(9)15/h4-8H,1-3H3,(H,16,17) .Chemical Reactions Analysis
Indole derivatives, such as this compound, have been used as reactants in various chemical reactions. For example, they have been used in the preparation of aryl alkyl amines via alkylation reactions catalyzed by Pd .Physical and Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Synthesis of Spirocyclic Oxindole Analogue
1-(Tert-butoxycarbonyl)indoline-4-carboxylic acid has been utilized in the synthesis of spirocyclic oxindole analogues. An efficient synthesis approach towards these compounds demonstrates the chemical's role in advanced organic synthesis processes (Teng, Zhang, & Mendonça, 2006).
Tert-Butyloxycarbonylation Reagent
It serves as a tert-butyloxycarbonylation reagent for acidic proton-containing substrates like phenols, aromatic and aliphatic amines hydrochlorides, and aromatic carboxylic acids. This illustrates its importance in selective chemical transformations under mild conditions (Saito, Ouchi, & Takahata, 2006).
Deprotection of N-Boc Catalyzed by Silica Gel
In organic synthesis, the tert-butoxycarbonyl (Boc) group is an important protective group. The deprotection of N-Boc group, involving compounds like 1-(Tert-butoxycarbonyl)indoline, can be efficiently achieved using silica gel in refluxing toluene (Min, 2007).
Synthesis of Proline Derivatives
The compound has been used in the synthesis of (S)-proline derivatives, highlighting its role in the development of complex organic molecules (Popkov, 2013).
Condensation with Non-Nucleophilic N-Heterocycles
It's also involved in the condensation reaction with various non-nucleophilic N-heterocycles and anilides. This demonstrates its versatility in reactions with a wide range of nitrogen compounds (Umehara, Ueda, & Tokuyama, 2016).
Safety and Hazards
Future Directions
The application of indole derivatives, including 1-(Tert-butoxycarbonyl)indoline-4-carboxylic acid, for the treatment of various disorders has attracted increasing attention in recent years . Future research may focus on further exploring the biological activities of these compounds and developing efficient methods for their synthesis.
Mechanism of Action
It’s worth noting that indole derivatives, which include compounds like “1-(tert-butoxycarbonyl)indoline-4-carboxylic acid”, are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology and have been used as biologically active compounds for the treatment of various disorders in the human body .
Indole derivatives have shown various biologically vital properties and their application for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Biochemical Analysis
Cellular Effects
Indole derivatives have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of 1-(Tert-butoxycarbonyl)indoline-4-carboxylic acid is not well-defined. Indole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-4-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO4/c1-14(2,3)19-13(18)15-8-7-9-10(12(16)17)5-4-6-11(9)15/h4-6H,7-8H2,1-3H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBLIAEPBAXYOCN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C(C=CC=C21)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
208774-11-2 | |
Record name | 1-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-indole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.